Cas no 72805-24-4 (N-[(2E)-1-[(4-Chlorophenyl)methoxy]-1,2-dihydropyridin-2-ylidene]benzenesulfonamide)

• Product Name: N-[(2E)-1-[(4-Chlorophenyl)methoxy]-1,2-dihydropyridin-2-ylidene]benzenesulfonamide
• CAS No: 72805-24-4
• CID: 4657941
• Update Time: 2025-06-03

N-[(2E)-1-[(4-Chlorophenyl)methoxy]-1,2-dihydropyridin-2-ylidene]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(2E)-1-[(4-Chlorophenyl)methoxy]-1,2-dihydropyridin-2-ylidene]benzenesulfonamide

Additional information on N-[(2E)-1-[(4-Chlorophenyl)methoxy]-1,2-dihydropyridin-2-ylidene]benzenesulfonamide

N-[(2E)-1-[(4-Chlorophenyl)methoxy]-1,2-dihydropyridin-2-ylidene]benzenesulfonamide: A Comprehensive Overview

The compound with CAS No 72805-24-4, known as N-[(2E)-1-[(4-Chlorophenyl)methoxy]-1,2-dihydropyridin-2-ylidene]benzenesulfonamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a dihydropyridine moiety with a benzenesulfonamide group, making it a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound in modulating cellular signaling pathways, particularly those involving kinases and other enzyme targets. The dihydropyridine ring, a key structural component of this molecule, has been shown to exhibit remarkable bioactivity due to its ability to interact with cellular receptors and ion channels. This property has led researchers to explore its potential as a lead compound for developing novel therapeutic agents.

One of the most intriguing aspects of this compound is its ability to undergo conformational changes under specific conditions. These changes not only influence its pharmacokinetic properties but also play a crucial role in its interactions with biological systems. For instance, studies have demonstrated that the (E)-configuration of the dihydropyridine ring enhances the molecule's stability and bioavailability, making it an attractive candidate for drug delivery systems.

The synthesis of N-[(2E)-1-[(4-Chlorophenyl)methoxy]-1,2-dihydropyridin-2-ylidene]benzenesulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring that the compound can be produced efficiently for both research and commercial purposes.

In terms of applications, this compound has shown promise in several areas. For example, it has been investigated as a potential anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes. Additionally, its sulfonamide group has been implicated in modulating ion channel activity, suggesting its potential use in treating cardiovascular diseases and neurological disorders.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that it can bind effectively to several therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). These findings underscore its versatility as a molecular tool for exploring complex biological systems.

Furthermore, the environmental impact of this compound has been a topic of interest among researchers. Studies have shown that it exhibits low toxicity towards non-target organisms, making it a safer alternative to traditional chemical agents in certain applications. Its biodegradability and low persistence in the environment also contribute to its eco-friendly profile.

In conclusion, CAS No 72805-24-4, or N-[(2E)-1-[(4-Chlorophenyl)methoxy]-1,2-dihydropyridin-2-ylidene]benzenesulfonamide, represents a significant advancement in the field of organic chemistry. Its unique structure, coupled with its diverse biological activities and favorable environmental profile, positions it as a valuable asset for future research and development efforts.